Cas no 58665-72-8 (Cyclohexane, 1-isocyanato-3-(trifluoromethyl)-)

Cyclohexane, 1-isocyanato-3-(trifluoromethyl)- structure
58665-72-8 structure
Product Name:Cyclohexane, 1-isocyanato-3-(trifluoromethyl)-
CAS No:58665-72-8
MF:C8H10F3NO
MW:193.16631269455
MDL:MFCD24229575
CID:341310
PubChem ID:21297423
Update Time:2025-09-23

Cyclohexane, 1-isocyanato-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexane, 1-isocyanato-3-(trifluoromethyl)-
    • 1-isocyanato-3-(trifluoromethyl)cyclohexane
    • 3-trifluoromethylcyclohexyl isocyanate
    • MFCD24229575
    • 58665-72-8
    • DTXSID00612122
    • SCHEMBL10516153
    • MDL: MFCD24229575
    • Inchi: 1S/C8H10F3NO/c9-8(10,11)6-2-1-3-7(4-6)12-5-13/h6-7H,1-4H2
    • InChI Key: KLYUFBVXJQKYMC-UHFFFAOYSA-N
    • SMILES: FC(C1CCCC(C1)N=C=O)(F)F

Computed Properties

  • Exact Mass: 193.0715
  • Monoisotopic Mass: 193.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 29.4Ų

Experimental Properties

  • PSA: 29.43

Cyclohexane, 1-isocyanato-3-(trifluoromethyl)- Pricemore >>

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